Cas no 2223046-70-4 ((6-Propylpyrazine-d9)-2-boronic acid pinacol ester)

• Product Name: (6-Propylpyrazine-d9)-2-boronic acid pinacol ester
• CAS No: 2223046-70-4
• MF: C₁₃H₂₁BN₂O₂
• MW: 257.184498548508
• CID: 6809902
• PubChem ID: 133553643
• Update Time: 2025-03-03

(6-Propylpyrazine-d9)-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• CS-19515
• (6-Propylpyrazine-d9)-2-boronic acid pinacol ester
• 2223046-70-4

• Inchi： 1S/C13H21BN2O2/c1-6-7-10-8-15-9-11(16-10)14-17-12(2,3)13(4,5)18-14/h8-9H,6-7H2,1-5H3/i1D3,6D2,7D2,8D,9D
• InChI Key： SOCKRBFQKNWAJA-RLYXHPKRSA-N
• SMILES： O1B(C2C([2H])=NC([2H])=C(C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])N=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 257.2260988Da
• Monoisotopic Mass: 257.2260988Da
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų